Cas no 879443-22-8 (4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol)

• Product Name: 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol
• CAS No: 879443-22-8
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 5421179
• Update Time: 2025-05-23

4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(4-(2-methoxyphenyl)-1H-pyrazol-3-yl)benzene-1,3-diol
• 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol

• Inchi： 1S/C16H14N2O3/c1-21-15-5-3-2-4-11(15)13-9-17-18-16(13)12-7-6-10(19)8-14(12)20/h2-9,19-20H,1H3,(H,17,18)
• InChI Key： ATQCYWIMQARXNV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2C(C3=CC=CC=C3OC)=CNN=2)C(O)=C1

Additional information on 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol

Professional Introduction to Compound with CAS No. 879443-22-8 and Product Name: 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol

The compound with the CAS number 879443-22-8 and the product name 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including hydroxyl and methoxy substituents, alongside a pyrazole core, suggests a high degree of chemical versatility, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. The pyrazole moiety, in particular, is well-documented for its role in various pharmacological applications. Studies have demonstrated that pyrazole derivatives exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol may contribute to its unique interaction with biological targets, making it an attractive subject for further investigation.

The 2-methoxyphenyl group attached to the pyrazole ring introduces an additional layer of complexity to the molecule. Methoxyphenyl derivatives are known for their ability to modulate enzyme activity and receptor binding. This structural feature could enhance the compound's affinity for certain biological targets, potentially leading to novel therapeutic applications. The dual presence of hydroxyl groups at the 1 and 3 positions further increases the compound's reactivity and functional potential.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity in drug discovery. The structural features of 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol align well with this trend. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in diseases such as cancer and neurodegeneration.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, are often employed to construct the complex framework of the molecule. These techniques not only enhance efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

One of the most compelling aspects of 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol is its potential as a scaffold for drug development. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of analogs with tailored properties. This approach has been successfully applied in other areas of pharmaceutical research, leading to the discovery of novel therapeutic agents.

Recent advancements in biotechnology have enabled more sophisticated techniques for evaluating the biological activity of small molecules. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into how compounds interact with biological targets at the molecular level. These tools are essential for understanding the mechanism of action of 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol and optimizing its therapeutic potential.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new drug candidates. Compounds like 4-4-(2-methoxyphenyl)-1H-pyrazol-3-ylbenzene-1,3-diol represent a valuable addition to this effort. Their complex structures and diverse functional groups make them attractive candidates for further development into treatments for various diseases.

In conclusion,4-4-(2-methoxyphenyl)-1H-pyrazol-3-yibenzenediol (CAS No. 87944322) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an excellent candidate for further exploration. As research continues to uncover new applications for this molecule,it is likely to play an important role in the development of next-generation therapeutics.